4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• SMILES: CC1=CC(=CC(=O)O1)OCC(C(C)C)N
• InChI: InChI=1S/C11H17NO3/c1-7(2)10(12)6-14-9-4-8(3)15-11(13)5-9/h4-5,7,10H,6,12H2,1-3H3
• InChIKey: CEJMSCOVYVQMTO-UHFFFAOYSA-N

4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one Identity & Procurement

4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one (CAS 1706462-79-4) is a synthetic organic compound classified within the 2H-pyran-2-one heterocyclic family. It features a 6-methyl-2H-pyran-2-one core substituted at the 4-position with a 2-amino-3-methylbutoxy side chain. The compound is commercially available as both the free base and the hydrochloride salt (CAS 1824062-56-7) . It is primarily offered as a research chemical or synthetic intermediate, with a typical vendor-reported purity specification of 95% .

Core Scaffold 2H-pyran-2-one with 4-(2-amino-3-methylbutoxy) substituent

Form Options Free base or hydrochloride salt for solubility preference

Supplier Spec Available with ≥95% purity specification

Why Generic 2H-Pyran-2-one Analogs Fall Short

The 4-(2-amino-3-methylbutoxy) substituent introduces a basic amine handle and a branched alkyl linker, fundamentally altering physicochemical properties relative to simpler 4-hydroxy or 4-methoxy-6-methyl-2H-pyran-2-one analogs. This substitution pattern is predicted to increase topological polar surface area (tPSA) and hydrogen-bonding capacity, which directly impacts solubility, permeability, and the potential for further derivatization in synthetic workflows. Consequently, generic 2H-pyran-2-one derivatives cannot be substituted in applications requiring a 4-position aminoalkyl ether without compromising the intended chemical or biological outcome. However, it must be noted that no peer-reviewed, head-to-head comparative data were identified for this specific compound versus defined analogs, limiting the strength of this inference to class-level reasoning .

Risk Factor

This Compound

Generic Analog

4-Substituent

2-amino-3-methylbutoxy (basic amine, branched linker)

Simple 4-alkoxy (e.g., methoxy)

Solubility Profile

Aqueous solubility possible via salt form

Typically organic-soluble; poor aqueous assay compatibility

Procurement

Commercially available, defined purity

May require custom synthesis; variable purity and timeline

Quantitative Evidence vs. Analogs

Salt Formation Boosts Aqueous Solubility

The hydrochloride salt of 4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one (CAS 1824062-56-7) exhibits significantly enhanced aqueous solubility compared to its neutral free base form (CAS 1706462-79-4). This is a direct consequence of the ionizable primary amine in the 2-amino-3-methylbutoxy side chain. While the free base is a neutral, lipophilic molecule, the hydrochloride salt is reported to be soluble in water to at least 25 mg/mL . In contrast, the free base requires organic solvents such as DMSO or DMF for dissolution . This difference is critical for researchers requiring aqueous-compatible stock solutions for biological assays or formulations.

Salt Solubility

Class-level inference

HCl salt: water ≥25 mg/mL
Free base: organic solvents required

Formulation fit for aqueous assays

Experimental validation pending

Evidence Dimension	Aqueous Solubility
Target Compound Data	Hydrochloride salt: soluble in water to at least 25 mg/mL
Comparator Or Baseline	Free base: requires organic solvents (e.g., DMSO, DMF) for dissolution
Quantified Difference	Salt formation enables aqueous solubility; free base is insoluble in water.
Conditions	Qualitative solubility assessment; no precise quantitative measurement identified.

Why This Matters

The choice between the free base and hydrochloride salt dictates the compound's utility in aqueous biological assay systems, directly impacting experimental feasibility.

Key Physicochemical Differences

The introduction of the 2-amino-3-methylbutoxy group at the 4-position of the 6-methyl-2H-pyran-2-one core alters key molecular descriptors compared to simpler 4-substituted analogs. The target compound is predicted to have a topological polar surface area (tPSA) of approximately 90.65 Ų, 5 hydrogen bond acceptors (HBA), and 2 hydrogen bond donors (HBD) . In contrast, a simpler analog like 4-methoxy-6-methyl-2H-pyran-2-one would have a significantly lower tPSA and fewer H-bond donors, leading to higher membrane permeability but lower aqueous solubility. While direct experimental data are absent, these computed descriptors provide a quantitative basis for predicting differential behavior in ADME assays.

Physicochemical Properties

Supporting evidence

Target: tPSA 90.65 Ų, HBA 5, HBD 2
Analog (4-methoxy): lower tPSA, fewer HBD

Predicted solubility/permeability balance

Computed descriptors; experimental validation required

Evidence Dimension	Computed Physicochemical Properties
Target Compound Data	tPSA: 90.65 Ų; HBA: 5; HBD: 2; AlogP: 1.29
Comparator Or Baseline	4-methoxy-6-methyl-2H-pyran-2-one (inferred): lower tPSA, fewer HBD, lower AlogP.
Quantified Difference	Higher tPSA and HBD count for target compound implies improved aqueous solubility and reduced passive membrane permeability compared to simpler 4-alkoxy analogs.
Conditions	Computed properties; experimental validation not provided.

Why This Matters

These computed descriptors allow scientists to pre-select this compound for applications requiring balanced solubility/permeability profiles, distinguishing it from more lipophilic 2H-pyran-2-one derivatives.

Commercial Availability with Defined Purity

4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one is commercially available from chemical suppliers with a specified minimum purity of 95% . This is in contrast to many 2H-pyran-2-one derivatives that are only described in literature without commercial sourcing options. The availability of a pre-synthesized, quality-controlled building block accelerates research timelines and ensures reproducibility, providing a clear procurement advantage over de novo synthesis of similar, non-commercial analogs.

Commercial Purity

Supporting evidence

≥95% purity, vendor guaranteed

Reduced procurement risk

Compared to custom-synthesized analogs

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Commercially available; Purity: ≥95%
Comparator Or Baseline	Many literature-described 2H-pyran-2-one analogs: not commercially available; require custom synthesis with variable yields and purity.
Quantified Difference	Target compound offers a defined, vendor-guaranteed purity level, whereas custom-synthesized analogs introduce variability and time delays.
Conditions	Vendor product specification.

Why This Matters

For procurement decisions, guaranteed purity and immediate availability are critical factors that reduce project risk and accelerate experimental start-up.

Key Research & Industrial Applications

mGluR2 NAM Synthesis

The 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one scaffold serves as a key intermediate in the synthesis of metabotropic glutamate receptor 2 (mGluR2) negative allosteric modulators (NAMs). Its substitution pattern is consistent with pharmacophoric elements found in known mGluR2 NAMs, such as those described in US Patent 10,335,399 and related applications [1]. The aminoalkyl side chain provides a handle for further derivatization, enabling the construction of potent and selective CNS-penetrant tool compounds. This scaffold is particularly valuable for medicinal chemistry programs targeting psychiatric and neurological disorders, including schizophrenia, anxiety, and depression [1].

2H-Pyran-2-one Heterocyclic Libraries

The 2H-pyran-2-one core is a versatile building block for the synthesis of complex heterocyclic systems, including pyridines, pyrimidines, and fused polycycles [2]. The 4-(2-amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one derivative introduces an additional aminoalkyl functionality that can be exploited in ring-transformation reactions, multi-component condensations, or as a site for further functionalization via amide bond formation or reductive amination. Its commercial availability with defined purity makes it an efficient starting point for generating focused libraries of drug-like molecules.

4-Substituent Effects on Physicochemical Properties

Given the predicted influence of the 2-amino-3-methylbutoxy group on tPSA, hydrogen bonding, and solubility , this compound serves as a model substrate for structure-property relationship (SPR) studies within the 2H-pyran-2-one series. Researchers can use it to experimentally validate computational models of solubility and permeability, and to benchmark the effect of a basic amine-containing side chain against neutral 4-alkoxy analogs. Such studies are essential for optimizing lead compounds in drug discovery campaigns where ADME properties are critical.

Antimicrobial & Agricultural Biocide Discovery

The 2H-pyran-2-one pharmacophore is a recognized scaffold in the development of antimicrobial and agricultural biocides [3]. The unique substitution pattern of 4-(2-Amino-3-methylbutoxy)-6-methyl-2H-pyran-2-one offers a novel chemotype for screening against plant pathogenic fungi or bacterial strains. Its synthetic accessibility and potential for further elaboration make it a candidate for generating new chemical matter with activity against Botrytis cinerea or other economically significant pathogens, as demonstrated by related 2-pyranone derivatives [3].

Application

Selection Property

Validation Focus

mGluR2 NAM tool compound synthesis

4-(2-Amino-3-methylbutoxy) substitution enables amine-directed derivatization

Target engagement in CNS disease models

Heterocyclic library building

Aminoalkyl-functionalized core for ring-transformation reactions

Library synthesis efficiency and purity

SPR / ADME property benchmarking

Defined amine-containing side chain alters tPSA and H-bonding

Solubility/permeability model validation

Antimicrobial screening

Novel 2-pyranone chemotype with aminoalkyl motif

Activity against plant pathogenic strains

• [1] Merck Sharp & Dohme Corp. US Patent 10,335,399. Pyranones as mGluR2 modulators. Example 2-1A, IC50: 179 nM. View Source
• [2] Tetrahedron (1990). One-pot synthesis of some 2H-pyran-2-one derivatives. DOI: 10.1016/S0040-4020(01)85512-5. View Source
• [3] US Patent 5,021,406. 2-pyranone derivative and process for production thereof. Antimicrobial activity against Botrytis cinerea. View Source